Cas no 21267-86-7 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 9-[5-(diethylamino)pentan-2-yl]-3H-purin-6-one,hydrochloride
- DTXSID80715100
- 9-(5-diethylaminopentan-2-yl)-3H-purin-6-one
- NSC-108386
- 21267-86-7
- 9-[5-(Diethylamino)pentan-2-yl]-3,9-dihydro-6H-purin-6-one--hydrogen chloride (1/1)
- NSC108386
- DS-009311
-
-
- Inchi： InChI=1S/C14H23N5O.ClH/c1-4-18(5-2)8-6-7-11(3)19-10-17-12-13(19)15-9-16-14(12)20;/h9-11H,4-8H2,1-3H3,(H,15,16,20);1H
- InChI Key： FZXOYYQETKSNNK-UHFFFAOYSA-N
- SMILES： CCN(CC)CCCC(C)N1C=NC2=C1N=CNC2=O.Cl
Computed Properties
- Exact Mass: 277.19049
- Monoisotopic Mass: 313.1669381g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 356
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.5Ų
Experimental Properties
- PSA: 62.52
Related Literature
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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2. Back matter
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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4. Book reviews
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Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
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